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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

ASTM F1839 polyurethane foam. It specifically addresses the influence of temperature on the

foam's mechanical properties during experimental testing.

Frequently Asked Questions (FAQs)
Q1: What is ASTM F1839 foam and why is it used in orthopedic device testing?

ASTM F1839 is a standard specification for rigid, closed-cell polyurethane foam used as a

standardized testing medium for orthopedic devices and instruments. This foam possesses

mechanical properties, such as compressive and shear strength, that are in the same range as

those reported for human cancellous bone. Its primary purpose is to provide a consistent and

uniform material for mechanical testing, ensuring that results are comparable across different

studies and laboratories. It is important to note that this foam is not intended for implantation.

Q2: How does temperature generally affect the mechanical properties of polyurethane foam?

Temperature is a critical factor that can significantly alter the mechanical behavior of

polyurethane foams. Generally, as the ambient temperature increases, the foam's mechanical

properties, including compressive strength, tensile modulus, and elastic modulus, tend to

decrease. Conversely, at lower temperatures, the foam becomes more brittle, which can lead to

an increase in its mechanical strength. These changes are attributed to alterations in the
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foam's microstructure, such as pore size and density, and the polymer transitioning from a rigid,

glassy state at low temperatures to a more flexible, rubbery state at higher temperatures.

Q3: My mechanical test results for the same grade of ASTM F1839 foam are inconsistent.

Could temperature be a factor?

Yes, inconsistent ambient laboratory temperatures can be a significant source of variability in

mechanical testing results. Since the mechanical properties of polyurethane foam are

temperature-dependent, even slight variations in room temperature can affect the compressive

and tensile properties of the foam. For reproducible results, it is crucial to conduct experiments

in a temperature-controlled environment as specified in the test method.

Q4: At what temperature should I be conducting my tests according to ASTM F1839?

While the ASTM F1839 standard itself does not specify a single testing temperature, it

references other ASTM standards for specific test methods, such as ASTM D1621 for

compressive properties. ASTM D1621 specifies a standard testing temperature of 23 ± 2°C

(73.4 ± 3.6°F). Therefore, it is best practice to perform your mechanical tests within this

temperature range to ensure consistency and comparability of results.

Q5: What are the expected changes in mechanical properties at elevated temperatures?

As the temperature rises, you can expect a decrease in the foam's stiffness and strength. For

instance, research has shown that for polyurethane foams of varying densities, both the tensile

and compressive modulus and strength decrease as the temperature increases from 25°C to

155°C. This is a critical consideration when testing orthopedic devices that may generate heat

during implantation or are intended for use in environments with fluctuating temperatures.
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Problem Possible Cause Recommended Solution

Inconsistent Compressive

Strength Readings

Fluctuation in ambient

laboratory temperature.

Ensure the testing laboratory is

temperature-controlled to 23 ±

2°C. Allow foam blocks and

testing apparatus to equilibrate

to the ambient temperature for

at least 24 hours before

testing.

Lower than Expected Modulus

Values

Testing at a temperature

significantly above 23°C.

Verify and record the ambient

temperature during testing. If

the temperature is high, cool

the laboratory to the standard

testing temperature range.

Consider using an

environmental chamber for

precise temperature control.

Material Appears More Brittle

and Fractures Easily

Testing at a temperature

significantly below 23°C.

Verify and record the ambient

temperature. If the laboratory

is too cold, warm it to the

standard testing temperature

range. Low temperatures can

cause the foam to become

more brittle, leading to

premature failure.

Noticeable Change in Foam

Dimensions Before Testing

The foam has been stored in

an environment with extreme

temperature fluctuations.

Store ASTM F1839 foam

blocks in a temperature-

controlled environment. The

standard specifies a

dimensional stability test to

ensure the material does not

significantly change in size.
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Data on Temperature Effects on Mechanical
Properties
The following tables summarize the effect of temperature on the tensile and compressive

properties of different densities of rigid polyurethane foam.

Table 1: Effect of Temperature on Tensile Modulus of PUR Foam

Foam Density (pcf) Temperature (°C) Tensile Modulus (MPa)

10 25 79.18

10 90 24.35

10 155 1.66

25 25 297.37

25 90 279.23

25 155 12.34

40 25 500.69

40 90 481.16

40 155 17.02

Data extracted from Slaviček

et al. (2020)

Table 2: Effect of Temperature on Compressive Modulus of PUR Foam
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Foam Density (pcf) Temperature (°C)
Compressive Modulus
(MPa)

40 25 105.4

40 90 100.0

40 155 13.8

Data extracted from Slaviček

et al. (2020)

Experimental Protocols
ASTM D1621: Standard Test Method for Compressive Properties of Rigid Cellular Plastics

This protocol outlines the general procedure for determining the compressive properties of rigid

cellular plastics like the foam specified in ASTM F1839.

Specimen Preparation: Cut five or more test specimens from the foam block. The standard

specimen is a right prism or cylinder with a minimum cross-sectional area of 25.8 cm² (4 in²)

and a height of 25.4 mm (1 in).

Conditioning: Condition the specimens at 23 ± 2°C (73.4 ± 3.6°F) and 50 ± 5% relative

humidity for at least 24 hours before testing.

Testing Procedure:

Measure the dimensions of the specimens.

Place the specimen on the lower platen of the testing machine.

Bring the upper platen down to contact the specimen.

Apply a compressive load at a constant rate of crosshead movement.

Record the load and corresponding deformation at regular intervals.
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Calculations: From the stress-strain curve, determine the compressive strength and

modulus.

Visualizations

Preparation Mechanical Testing Data Analysis

ASTM F1839 Foam Block Specimen Preparation (ASTM D1621) Conditioning (23 ± 2°C, 24h) Measure Dimensions Compression Test Record Load vs. Deformation Generate Stress-Strain Curve Calculate Compressive Strength & Modulus final_reportReport Results

Click to download full resolution via product page

Caption: Experimental workflow for determining compressive properties.
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Caption: Relationship between temperature and foam mechanical properties.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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